Cas no 10413-02-2 (Hexanenitrile, 4-ethyl-5-oxo-)

• Product name: Hexanenitrile, 4-ethyl-5-oxo-
• CAS No: 10413-02-2
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 1140792
• PubChem ID: 13348289

Hexanenitrile, 4-ethyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile, 4-ethyl-5-oxo-
• 4-ethyl-5-oxo-hexanenitrile
• 4-ethyl-5-oxohexanenitrile
• DTXSID401311286
• 10413-02-2
• SCHEMBL6874920

• Inchi： InChI=1S/C8H13NO/c1-3-8(7(2)10)5-4-6-9/h8H,3-5H2,1-2H3
• InChI Key： OVCZYFLMLSZXOS-UHFFFAOYSA-N
• SMILES： CCC(CCC#N)C(=O)C

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 40.86